Cas no 1245773-02-7 (2-(difluoromethoxy)-1-methoxy-3-nitrobenzene)

• Product Name: 2-(difluoromethoxy)-1-methoxy-3-nitrobenzene
• CAS No: 1245773-02-7
• MF: C₈H₇F₂NO₄
• MW: 219.142289400101
• CID: 3160330
• PubChem ID: 50896826
• Update Time: 2025-10-28

2-(difluoromethoxy)-1-methoxy-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethoxy)-1-methoxy-3-nitrobenzene
• 1245773-02-7
• DTXSID601258369
• AKOS005169617
• 2-(Difluoromethoxy)-3-nitroanisole

• MDL： MFCD18262299
• Inchi： 1S/C8H7F2NO4/c1-14-6-4-2-3-5(11(12)13)7(6)15-8(9)10/h2-4,8H,1H3
• InChI Key： SYGYZNHTUKHJPI-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC=CC=1OC)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 219.03431403Da
• Monoisotopic Mass: 219.03431403Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-(difluoromethoxy)-1-methoxy-3-nitrobenzene

Introduction to 2-(difluoromethoxy)-1-methoxy-3-nitrobenzene (CAS No. 1245773-02-7)

2-(difluoromethoxy)-1-methoxy-3-nitrobenzene, identified by its Chemical Abstracts Service (CAS) number 1245773-02-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitroaromatics, which are widely studied for their diverse biological activities and potential applications in drug development. The structural features of 2-(difluoromethoxy)-1-methoxy-3-nitrobenzene, including the presence of both difluoromethoxy and methoxy substituents, as well as a nitro group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The difluoromethoxy group introduces electron-withdrawing effects through the fluorine atoms, which can influence the electronic distribution across the aromatic ring. This modification enhances the compound's ability to participate in various chemical reactions, such as nucleophilic substitution and metal-catalyzed cross-coupling reactions. The methoxy group, on the other hand, provides a mild electron-donating effect, further modulating the reactivity and stability of the molecule. These structural characteristics make 2-(difluoromethoxy)-1-methoxy-3-nitrobenzene a versatile building block for the synthesis of more complex molecules.

In recent years, there has been growing interest in nitroaromatic compounds due to their potential applications in medicinal chemistry. The nitro group in 2-(difluoromethoxy)-1-methoxy-3-nitrobenzene can be reduced to an amine, which is a common strategy in drug discovery for generating bioactive molecules. This transformation allows for further functionalization, enabling the synthesis of a wide range of derivatives with tailored properties. For instance, researchers have explored the use of this compound in the development of novel antiviral and anticancer agents.

One of the most compelling aspects of 2-(difluoromethoxy)-1-methoxy-3-nitrobenzene is its role in synthetic methodologies that facilitate the construction of complex organic structures. The presence of both electron-withdrawing and electron-donating groups makes it an ideal candidate for palladium-catalyzed reactions, such as Suzuki-Miyaura coupling and Heck reaction. These transformations are crucial in pharmaceutical synthesis, allowing for the efficient assembly of biaryl compounds, which are prevalent in many drugs on the market today.

Recent studies have highlighted the utility of 2-(difluoromethoxy)-1-methoxy-3-nitrobenzene in the synthesis of bioactive molecules with significant therapeutic potential. For example, researchers have demonstrated its use in generating novel kinase inhibitors by incorporating it into heterocyclic scaffolds. The nitro group can be selectively reduced to an amine, which can then be further modified to produce highly specific inhibitors targeting various kinases involved in cancer and inflammatory diseases. This underscores the importance of this compound as a key intermediate in drug discovery efforts.

The structural features of 2-(difluoromethoxy)-1-methoxy-3-nitrobenzene also make it a valuable tool for exploring new synthetic pathways. The interplay between the difluoromethoxy, methoxy, and nitro groups provides multiple sites for functionalization, allowing chemists to design molecules with precise stereochemical and electronic properties. This flexibility is particularly important in medicinal chemistry, where small changes in molecular structure can significantly impact biological activity.

In addition to its pharmaceutical applications, 2-(difluoromethoxy)-1-methoxy-3-nitrobenzene has shown promise in agrochemical research. Its derivatives have been investigated for their potential as herbicides and fungicides due to their ability to interact with biological targets in plants. The nitro group, when reduced to an amine, can enhance binding affinity to these targets, leading to more effective crop protection agents.

The synthesis of 2-(difluoromethoxy)-1-methoxy-3-nitrobenzene itself is a testament to the advancements in organic synthesis techniques. Modern methods allow for its preparation with high yield and purity through multi-step sequences involving careful selection of reagents and catalysts. These synthetic strategies are essential for ensuring that researchers have access to sufficient quantities of this compound for their studies.

As research continues to uncover new applications for nitroaromatic compounds like 2-(difluoromethoxy)-1-methoxy-3-nitrobenzene, it is likely that its importance will only grow. The ability to modify its structure in multiple ways provides chemists with a powerful platform for innovation. Whether it is used to develop new drugs or advanced materials, this compound exemplifies the intersection of chemistry and biology that drives many breakthroughs today.